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Compound of Interest

Propanoic acid, 3-methoxy-,
Compound Name:

sodium salt
CAS No.: 56637-95-7
Cat. No.: B13420742

Get Quote

Executive Summary

3-Methoxypropionic acid sodium salt (CAS: 56637-95-7) is the carboxylate salt of 3-
methoxypropionic acid (3-MPA). While the free acid is a liquid miscible with water, the sodium
salt is a highly water-soluble, hygroscopic solid often utilized as a specialized buffer component
or a synthetic intermediate in drug development. Its structure—combining a polar carboxylate
head, a short alkyl chain, and an ether linkage—imparts unique solvation properties that differ
from simple aliphatic carboxylates like sodium propionate.

This guide provides a rigorous technical analysis of its solubility profile, thermodynamic
behavior, and practical protocols for preparation and handling in a research environment.

Physicochemical Basis of Solubility
Chemical Identity & Structure[2][3]

e |[UPAC Name: Sodium 3-methoxypropanoate
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Molecular Formula:

Molecular Weight: 126.09 g/mol

pKa (Free Acid): ~4.29 (Predicted) [1][2][2][3]

Physical State: White to off-white hygroscopic powder (solid state); clear, colorless solution
(aqueous).

Solvation Mechanism

The high solubility of 3-methoxypropionic acid sodium salt exceeds that of many homologous
esters (e.g., methyl 3-methoxypropionate, solubility ~428 g/L [3]) due to the ionic dissociation of
the sodium carboxylate group.

Upon dissolution, the compound dissociates into
and the 3-methoxypropionate anion. The anion is stabilized by a dual-mode hydration shell:
« lonic Solvation: Strong ion-dipole interactions at the carboxylate terminus (
).
e Hydrogen Bonding: The ether oxygen (

) at the

-position acts as a hydrogen bond acceptor, disrupting the hydrophobic hydration structure
typically seen around alkyl chains. This "hydrophilic interruption” significantly increases
solubility compared to sodium butyrate.

Visualization of Solvation

The following diagram illustrates the dual-mode solvation that facilitates high solubility.
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Dual-Mode Hydration
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Figure 1: Dissociation and dual-mode hydration mechanism of sodium 3-methoxypropionate.

Solubility Profile and Thermodynamics
Estimated Saturation Limits

While specific gravimetric data for the sodium salt is rarely published in standard compendia,
its solubility behavior can be extrapolated from structural analogs:

e Sodium Propionate: ~1000 g/L at 20°C.
¢ Sodium Methoxyacetate: Highly soluble (hygroscopic).
o 3-Methoxypropionic Acid Sodium Salt (Inferred):>1000 g/L (> 7.9 M) at 25°C.

Technical Insight: The presence of the ether oxygen generally lowers the lattice energy of the
crystal compared to pure alkyl chains, potentially increasing solubility further. Solutions can
become extremely viscous at concentrations approaching saturation (syrup-like consistency).

pH Dependence

The solubility of the salt is pH-independent above pH 5.5. Below pH 5.3 (approaching the pKa
of ~4.29), the equilibrium shifts toward the free acid.

e pH > 5.5: Exists as fully dissociated salt (Maximal Solubility).

e pH < 3.0: Predominantly free acid (Liquid, miscible but partition coefficient changes).
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Experimental Protocols

Since commercial availability of the high-purity salt can be intermittent, many labs prepare it in
situ or determine the solubility of a synthesized batch.

Protocol A: In-Situ Preparation of 4.0 M Stock Solution

Objective: Generate a precise, high-concentration stock solution from the readily available free
acid (CAS 2544-06-1).

Reagents:

o 3-Methoxypropionic acid (Liquid, >98% purity).[4]

e Sodium Hydroxide (NaOH) pellets or 10 M solution.

o Milli-Q Water.

Workflow:

» Calculation: To prepare 100 mL of 4.0 M solution, you need 0.4 mol of salt.

o Mass of Acid =

o Moles of NaOH =
(equimolar).

o Dissolution: Place 41.64 g of 3-methoxypropionic acid in a beaker on an ice bath
(neutralization is exothermic).

o Neutralization: Slowly add 40 mL of 10 M NaOH while stirring. Monitor temperature to keep

e pH Adjustment: Check pH. It should be neutral (~7.0-8.0). If acidic, add dropwise NaOH. If
basic, add dropwise 3-MPA.
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¢ Final Volume: Transfer to a volumetric flask and dilute to 100 mL with water.

Protocol B: Gravimetric Determination of Saturation
Solubility

Objective: Determine the exact solubility limit for a specific lot of solid salt.

Start: Excess Solid Salt

Add to Water (25°C)
Vortex 24h

:

Centrifuge/Filter
(0.22 pm PVDF)

:

Take Supernatant Aliquot
(e.g., 1.0 mL)

Evaporate to Dryness
(Vacuum Oven, 60°C)

Weigh Residue
Calculate g/L

Click to download full resolution via product page

Figure 2: Workflow for gravimetric solubility determination.

Steps:

¢ Add excess sodium 3-methoxypropionate to 5 mL of degassed water in a sealed vial.
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o Agitate at 25°C for 24 hours to ensure equilibrium.
e Centrifuge at 10,000 x g for 10 minutes.

 Filter supernatant through a pre-wetted 0.22 um PVDF filter (avoid nylon, which may bind
organics).

o Pipette exactly 1.0 mL of filtrate into a pre-weighed crucible.
e Dry in a vacuum oven at 60°C until constant weight is achieved (approx. 12-24h).

e Calculation:

Applications in R&D
Buffer Systems

With a pKa of ~4.29, 3-methoxypropionate is an excellent buffering agent for the pH 3.3 — 5.3
range. It offers an advantage over acetate (pKa 4.76) when a slightly more acidic environment
Is required without using stronger acids like formate.

o Use Case: Mobile phase additive in HPLC for separating basic drugs (suppresses silanol
activity via sodium ions and buffers pH).

Synthetic Intermediate

The salt serves as a nucleophile in substitution reactions. Its high solubility allows for high-
concentration aqueous reactions, adhering to Green Chemistry principles by reducing organic
solvent use.

Hygroscopicity Management

Critical Warning: The solid salt is hygroscopic.

o Storage: Store in a desiccator or tightly sealed container under argon.
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e Handling: Weigh quickly in a low-humidity environment. If the solid clumps, it has likely
absorbed water; for critical stoichiometry, determine the water content via Karl Fischer
titration before use.

Data Summary Table

Property Value | Characteristic Source

B Highly Soluble (>1000 g/L
Solubility (Water) i Inferred [1, 3]

estimated)

Solubility (Ethanol) Soluble [3]
pKa (Acid) 4.29+£0.10 [1, 2]
Buffering Range pH3.3-5.3 Calculated
Hygroscopicity High (Deliquescent potential) [3]

N Stable in aqueous solution;
Stability ] o [4]
avoid strong oxidizers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. benchchem.com [benchchem.com]

e 2. 3-METHOXYPROPIONIC ACID CAS#: 2544-06-1 [m.chemicalbook.com]
e 3. chembk.com [chembk.com]

e 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

e To cite this document: BenchChem. [In-Depth Technical Guide: Solubility and Handling of 3-
Methoxypropionic Acid Sodium Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13420742/docs#in-depth-technical-guide-solubility-
and-handling-of-3-methoxypropionic-acid-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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